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Compound of Interest

Compound Name: Acetyl-DL-phenylglycine

Cat. No.: B7722450 Get Quote

For researchers and scientists in drug development, the proper disposal of chemical reagents

is a critical component of laboratory safety and regulatory compliance. This guide provides

essential, step-by-step procedures for the safe disposal of Acetyl-DL-phenylglycine, ensuring

a secure and compliant laboratory environment.

Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle Acetyl-
DL-phenylglycine in a well-ventilated area.[1]

Step-by-Step Disposal Procedure
Following institutional and local regulations is paramount for proper chemical waste disposal.

While Acetyl-DL-phenylglycine is not classified as a hazardous substance under Regulation

(EC) No 1272/2008, it is crucial to adhere to standard laboratory chemical disposal practices.

Waste Identification and Segregation:

Treat all chemical waste, including Acetyl-DL-phenylglycine, as potentially hazardous

until confirmed otherwise by your institution's Environmental Health and Safety (EHS)

office.[2]
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Do not mix Acetyl-DL-phenylglycine waste with other chemical waste streams unless

explicitly permitted by your institution's guidelines. Segregate it as a non-hazardous solid

chemical waste.

Containerization:

Use a designated, properly labeled waste container for collecting Acetyl-DL-
phenylglycine waste. The container must be in good condition, compatible with the

chemical, and have a secure, leak-proof closure.[3]

The label on the waste container should clearly identify the contents as "Acetyl-DL-
phenylglycine" and include any other information required by your institution.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4][5] This area should be at or near the point of generation and under the

control of laboratory personnel.[3]

Ensure the waste container is kept closed except when adding waste.[2][4]

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

for requesting a hazardous waste pickup from the EHS department or a licensed disposal

company.[4][6]

Do not dispose of Acetyl-DL-phenylglycine down the drain or in the regular trash.[2][7]

Empty Container Disposal:

For the disposal of the original, empty Acetyl-DL-phenylglycine container, ensure it is

completely empty.

Deface or remove all chemical labels from the empty container.[2]

Dispose of the defaced, empty container as regular laboratory glass or plastic waste, in

accordance with your facility's guidelines.
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Quantitative Disposal Data
According to the Safety Data Sheet (SDS) for N-Acetyl-DL-2-phenylglycine, the substance is

not classified as hazardous, and it does not contain components considered to be persistent,

bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).

Therefore, specific quantitative limits for disposal (e.g., concentration thresholds) are not

applicable in the same way they are for regulated hazardous waste. Adherence to the

procedural steps outlined above and consultation with your institution's EHS department are

the primary determinants for proper disposal.

Parameter Value Source

Hazard Classification
Not a hazardous substance or

mixture

PBT/vPvB Assessment

Contains no components

considered to be PBT or vPvB

at levels of 0.1% or higher

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Acetyl-
DL-phenylglycine.
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Diagram 1: Acetyl-DL-phenylglycine Disposal Workflow
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End: Proper Disposal
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Caption: Disposal decision workflow for Acetyl-DL-phenylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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